Cas no 2411275-67-5 (N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide)

• Product Name: N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide
• CAS No: 2411275-67-5
• MF: C₁₁H₁₁ClFNO₂
• MW: 243.661945581436
• CID: 6129086
• PubChem ID: 146106106
• Update Time: 2025-10-29

N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide
• EN300-26575629
• Z3024770470
• 2411275-67-5
• N-[2-(4-Chloro-3-fluorophenoxy)ethyl]prop-2-enamide

• Inchi： 1S/C11H11ClFNO2/c1-2-11(15)14-5-6-16-8-3-4-9(12)10(13)7-8/h2-4,7H,1,5-6H2,(H,14,15)
• InChI Key： FZZRMAMCJMOJCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)OCCNC(C=C)=O

Computed Properties

• Exact Mass: 243.0462344g/mol
• Monoisotopic Mass: 243.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide

Professional Introduction to N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide (CAS No. 2411275-67-5)

N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide (CAS No. 2411275-67-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The molecular structure of N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide incorporates a prop-2-enamide moiety linked to a phenoxy group, which is further substituted with a chloro and fluoro atom at the 4th and 3rd positions, respectively. This specific arrangement of functional groups contributes to its distinct chemical behavior and potential biological activity. The presence of both chloro and fluoro substituents enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its structural analogs have shown significant promise in preclinical studies, suggesting that this compound could serve as a lead molecule for the development of new therapeutic agents.

One of the most compelling aspects of N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide is its ability to interact with specific targets in the body. The phenoxy group, in particular, is known to have interactions with serine/threonine proteases, which are often overexpressed in pathological conditions such as cancer. By targeting these proteases, the compound may be able to inhibit key signaling pathways that drive disease progression.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and mode of interaction between N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide and its biological targets with greater accuracy. These simulations have provided valuable insights into how the compound can be optimized for better efficacy and reduced side effects. For instance, modifications to the prop-2-enamide moiety have been explored to enhance binding stability and improve pharmacokinetic properties.

The synthesis of N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the complex molecular framework of this compound.

In addition to its potential therapeutic applications, N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide has also been investigated for its role in drug delivery systems. Its structural features make it an excellent candidate for developing prodrugs that can enhance bioavailability and target specificity. By leveraging nanotechnology and polymers, researchers are exploring ways to encapsulate this compound into delivery systems that can improve its absorption and distribution within the body.

The pharmacological profile of N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide is still being thoroughly evaluated through various preclinical studies. These studies aim to determine its mechanism of action, dosage requirements, and potential side effects. Preliminary results have been encouraging, showing that the compound can modulate key biological pathways without significant toxicity. Further research is needed to fully understand its therapeutic potential and to identify any limitations or risks associated with its use.

The impact of N-2-(4-chloro-3-fluorophenoxy)ethylprop-2-enamide on future drug development is likely to be substantial. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a critical role in addressing unmet medical needs. By integrating cutting-edge research techniques with traditional pharmaceutical approaches, scientists are paving the way for more effective and targeted treatments.